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Compound of Interest

3,5-Dimethoxyphenylglyoxal
Compound Name:
hydrate

Cat. No. 82988162

A Technical Guide for Researchers in Organic Synthesis and Drug Discovery

For scientists and professionals engaged in advanced chemical research and pharmaceutical
development, the procurement of high-purity, well-characterized reagents is a critical starting
point. 3,5-Dimethoxyphenylglyoxal hydrate (CAS No. 188199-78-2) is a versatile building
block in organic synthesis, particularly in the construction of heterocyclic scaffolds of medicinal
interest. This guide provides an in-depth overview of its commercial availability, key technical
data, and potential experimental applications.

Commercial Availability and Supplier Specifications

Identifying reliable commercial suppliers is crucial for ensuring the quality and consistency of
starting materials in research. Below is a summary of a known supplier for 3,5-
Dimethoxyphenylglyoxal hydrate, providing key quantitative data for easy comparison and
procurement decisions.
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Molecular . Storage
. CAS . Molecular . Boiling o
Supplier Purity Weight ( . Condition
Number Formula Point (°C)
g/mol ) s (°C)
Crysdot 188199- 343.1 at
95+% C10H120s 212.2 2-8
LLC 78-2 760 mmHg

Note: Data is based on publicly available information from the supplier's website. Researchers
should always consult the latest certificate of analysis (CoA) and safety data sheet (SDS) from
the supplier before purchase and use.

Experimental Protocols and Synthetic Utility

While specific, detailed experimental protocols for the use of 3,5-Dimethoxyphenylglyoxal
hydrate are not readily available in public literature, its structural motifs suggest its utility in a
variety of synthetic transformations, analogous to other arylglyoxals. The primary reactive sites
are the two adjacent carbonyl groups, making it an excellent precursor for the synthesis of a
diverse range of heterocyclic compounds.

General Experimental Workflow for Heterocycle Synthesis:

The following diagram illustrates a generalized workflow for the utilization of a chemical reagent
like 3,5-Dimethoxyphenylglyoxal hydrate in a typical research setting, from initial
procurement to final product analysis.
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A generalized experimental workflow for utilizing a chemical reagent in a research laboratory.
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Potential Signaling Pathway Involvement and
Logical Relationships in Drug Discovery

In the context of drug development, small molecules synthesized from precursors like 3,5-
Dimethoxyphenylglyoxal hydrate can be designed to interact with specific biological targets.
The diagram below illustrates a hypothetical signaling pathway and the potential intervention
points for a novel inhibitor developed from this chemical scaffold.
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A diagram illustrating the potential intervention of a novel inhibitor in a signaling cascade.
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Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 3,5-
Dimethoxyphenylglyoxal hydrate. According to the information provided by Crysdot LLC, this
compound is classified with a "Warning" signal word and is associated with the hazard
statement H302 (Harmful if swallowed). Precautionary statements include P280 (Wear
protective gloves/protective clothing/eye protection/face protection) and P305+P351+P338 (IF
IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing). Researchers should always refer to the full Safety Data
Sheet (SDS) provided by the supplier for comprehensive safety and handling information.

This technical guide serves as a foundational resource for researchers interested in utilizing
3,5-Dimethoxyphenylglyoxal hydrate. By providing a starting point for sourcing and outlining
its synthetic potential, it is intended to facilitate the innovative work of scientists in the fields of
chemical synthesis and drug discovery.

 To cite this document: BenchChem. [Commercial Sourcing and Applications of 3,5-
Dimethoxyphenylglyoxal Hydrate for Research Professionals]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b2988162#commercial-suppliers-
of-3-5-dimethoxyphenylglyoxal-hydrate-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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